Cas no 298215-76-6 (N-(3,4-Dichlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide)

• Product Name: N-(3,4-Dichlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide
• CAS No: 298215-76-6
• MF: C₁₆H₁₄Cl₂N₂O
• MW: 321.20116186142
• CID: 5715250
• PubChem ID: 683124
• Update Time: 2025-05-20

N-(3,4-Dichlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS003971340
• N-(3,4-dichlorophenyl)-2-(indolin-1-yl)acetamide
• Oprea1_347824
• N-(3,4-Dichlorophenyl)-2,3-dihydro-1H-indole-1-acetamide
• JS-0839
• DTXSID301198958
• N-(3,4-dichlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide
• 298215-76-6
• N-(3,4-dichlorophenyl)-2-(2,3-dihydroindol-1-yl)acetamide
• 1H-Indole-1-acetamide, N-(3,4-dichlorophenyl)-2,3-dihydro-
• N-(3,4-Dichlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide

• Inchi： 1S/C16H14Cl2N2O/c17-13-6-5-12(9-14(13)18)19-16(21)10-20-8-7-11-3-1-2-4-15(11)20/h1-6,9H,7-8,10H2,(H,19,21)
• InChI Key： UOYWWQUADMSTBX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CN1C2C=CC=CC=2CC1)=O)Cl

Computed Properties

• Exact Mass: 320.0483185g/mol
• Monoisotopic Mass: 320.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• Boiling Point: 532.4±50.0 °C(Predicted)
• pka: 11.98±0.70(Predicted)

Additional information on N-(3,4-Dichlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide

Professional Introduction to N-(3,4-Dichlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide (CAS No. 298215-76-6)

N-(3,4-Dichlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide, identified by its CAS number 298215-76-6, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chlorophenyl and indole moieties in its structure suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The compound's structure consists of an acetamide group linked to a dihydroindole ring, which is further substituted with a 3,4-dichlorophenyl group. This specific arrangement of functional groups enhances its pharmacological profile, enabling it to engage with various biological pathways. The dichlorophenyl moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding, which is crucial for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on indole derivatives due to their wide range of biological activities. Indole compounds are well-documented for their roles in various physiological processes, including neurotransmission, immune response, and antioxidant activity. The incorporation of a dihydroindole ring into N-(3,4-Dichlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide not only contributes to its structural complexity but also opens up possibilities for targeting multiple disease pathways simultaneously.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The acetamide group provides a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

The dichlorophenyl group in N-(3,4-Dichlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide plays a critical role in determining its interactions with biological targets. Chlorinated aromatic compounds are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The presence of two chlorine atoms at the 3 and 4 positions further strengthens these interactions by increasing the compound's lipophilicity and electronic properties.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing indole-based drugs. By systematically varying the substituents on the dihydroindole ring and the chlorophenyl group, researchers can fine-tune the pharmacological properties of N-(3,4-Dichlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide. These modifications can lead to improved efficacy, reduced side effects, and enhanced bioavailability.

The potential applications of this compound span across various therapeutic areas. For instance, its structural features make it a candidate for developing treatments against neurological disorders such as Alzheimer's disease and Parkinson's disease. Indole derivatives have shown promise in modulating neurotransmitter systems, and the addition of a chlorophenyl group could enhance their ability to cross the blood-brain barrier.

In addition to neurological applications, N-(3,4-Dichlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide may also have utility in oncology research. The ability of chlorinated aromatic compounds to interfere with cancer cell proliferation has been well-documented. By targeting specific enzymes or receptors involved in tumor growth and survival, this molecule could potentially serve as a lead compound for developing new anticancer therapies.

The synthesis of N-(3,4-Dichlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and amidation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the complex indole core.

The pharmacokinetic profile of this compound is another area of interest. Factors such as solubility, stability, and metabolic clearance must be carefully evaluated to determine its suitability for clinical use. Computational modeling techniques can aid in predicting these properties before experimental testing is conducted.

In conclusion, N-(3,4-Dichlorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide (CAS No. 298215-76-6) represents a promising candidate for further pharmaceutical development. Its unique structural features offer opportunities for targeting multiple disease pathways with potential applications ranging from neurological disorders to oncology research. Continued investigation into its synthesis and pharmacological properties will be crucial in determining its future role in medicine.